Cas no 944894-40-0 (3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid)

• Product Name: 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid
• CAS No: 944894-40-0
• MF: C₁₀H₉NO₅S₂
• MW: 287.312160253525
• CID: 5700980
• PubChem ID: 17221133
• Update Time: 2025-06-11

3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• EN300-62733
• 3-(furan-2-ylmethylsulfamoyl)thiophene-2-carboxylic acid
• C10H9NO5S2
• Z227835664
• NCGC00189427-01
• 3-{[(furan-2-yl)methyl]sulfamoyl}thiophene-2-carboxylic acid
• CS-0253200
• 944894-40-0
• 3-[(furan-2-ylmethyl)sulfamoyl]thiophene-2-carboxylicacid
• 3-[(furan-2-ylmethyl)sulfamoyl]thiophene-2-carboxylic acid
• AKOS004121987
• 2-Thiophenecarboxylic acid, 3-[[(2-furanylmethyl)amino]sulfonyl]-
• 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid

• Inchi： 1S/C10H9NO5S2/c12-10(13)9-8(3-5-17-9)18(14,15)11-6-7-2-1-4-16-7/h1-5,11H,6H2,(H,12,13)
• InChI Key： XUVAUTPGMXILEW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1S(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 286.99221473g/mol
• Monoisotopic Mass: 286.99221473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 515.4±60.0 °C at 760 mmHg
• Flash Point: 265.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• pka: 2.66±0.10(Predicted)

3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid

Introduction to 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid (CAS No. 944894-40-0)

3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 944894-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the sulfonamide class, characterized by the presence of a sulfur atom bonded to a hydroxyl group and a carboxylic acid moiety. The structural framework of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid incorporates a thiophene ring, a five-membered heterocyclic structure containing sulfur, which is known for its stability and biological activity. The presence of a furan substituent at the 2-position of the thiophene ring further enhances its potential as a pharmacophore, contributing to its unique chemical and biological properties.

The synthesis of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid involves multi-step organic reactions, typically starting from commercially available precursors such as furan derivatives and thiophene-based compounds. The introduction of the sulfamoyl group at the 2-position of the thiophene ring is achieved through nucleophilic substitution or condensation reactions, which are well-documented in organic synthesis literature. The precise control of reaction conditions, including temperature, solvent selection, and catalyst use, is crucial to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and development purposes.

One of the most compelling aspects of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid is its potential application in drug discovery and development. The sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, recognized for its ability to interact with biological targets such as enzymes and receptors. This interaction often leads to inhibitory effects on various disease-related pathways, making sulfonamides valuable in the treatment of infections, inflammation, and metabolic disorders. The incorporation of a furan ring into the sulfonamide structure enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the therapeutic potential of thiophene derivatives as antimicrobial agents. The structural features of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid, particularly the thiophene ring and the sulfamoyl group, contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic processes. This has led to investigations into its efficacy against multidrug-resistant bacteria, a growing concern in global healthcare. Additionally, the furan substituent may enhance the compound's interaction with bacterial enzymes, providing a novel mechanism of action that could overcome existing resistance mechanisms.

The compound's relevance extends beyond antimicrobial applications. Researchers have explored its potential as an anti-inflammatory agent by examining its interaction with inflammatory pathways. Studies suggest that 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid can modulate cytokine production and inhibit inflammatory enzymes such as COX-2 and LOX. These effects are particularly promising for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known anti-inflammatory drugs makes it an attractive candidate for further pharmacological investigation.

In addition to its therapeutic applications, 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid has shown promise in preclinical studies as an anticancer agent. The sulfonamide group can interfere with critical cellular processes such as DNA replication and cell signaling pathways involved in cancer progression. Preclinical data indicate that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a targeted therapy. The unique combination of structural features—thiophene ring, furan substituent, and sulfamoyl group—makes it a versatile scaffold for developing novel anticancer drugs.

The synthesis and characterization of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid have been optimized for industrial-scale production through continuous-flow chemistry techniques. These advancements have reduced reaction times and improved yields significantly compared to traditional batch processing methods. Continuous-flow reactors provide better control over reaction parameters such as temperature gradients and mixing efficiency, leading to higher product purity and consistency. This technology aligns with the growing demand for sustainable chemical manufacturing practices that minimize waste generation and energy consumption.

The pharmacokinetic properties of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid have been thoroughly evaluated through preclinical studies conducted in animal models. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles (ADMET). The compound exhibits moderate solubility in water but high solubility in lipophilic solvents due to its aromatic rings, which influences its bioavailability. Metabolic studies indicate that it is primarily metabolized through Phase II conjugation reactions involving glucuronidation or sulfate conjugation pathways.

The safety profile of 3-(Furan-2-ylmethyl)sulfamoylthiophene-2-carboxylic Acid has been assessed through acute toxicity studies using rodents. Results show that it exhibits low acute toxicity at therapeutic doses but may cause mild gastrointestinal irritation at higher concentrations. Long-term toxicity studies are ongoing to evaluate any potential chronic health risks associated with repeated exposure. These assessments are crucial steps toward ensuring patient safety if this compound progresses into clinical trials for human use.

The regulatory landscape surrounding new pharmaceutical compounds like 3-(Furan-2-ylmethyl)sulfamoylthiophene -carboxylic Acid is complex but well-established by global health authorities such as the U.S. Food & Drug Administration (FDA) and European Medicines Agency (EMA). Regulatory agencies require comprehensive data on chemical synthesis purity standards; pharmacological activity; toxicological profiles; pharmacokinetic behavior; manufacturing quality control measures before approving new drugs or even allowing them into clinical trials involving human subjects.

In conclusion, 3-(Furan - 12 - ylmethyl ) - sulf am o y l th i o ph e n e - 12 - car box y l ic A c i d ( C A S N O . 944894 - 40 - 0 ) holds significant promise across multiple therapeutic areas due i ts unique structural features . Its ability t o interact w ith b i o l ogical targets makes it an attractive scaffold f or designing novel drugs targeting infections , inflammation , m etabolic disorders , c anc er , a nd other diseases . Advances i n synthetic chemistry , continuous-flow processing , p reclinical research , a nd regulatory compliance continue t o enhance our understanding o f this compound ' s potential applications . Further investigation will be needed t o fully elucidate h owever , these findings underscore t he importance o f exploring structurally diverse molecules like this one toward developing next-generation therapeutics . p >